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Compound of Interest
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Cat. No.: B15489666

A Comparative Analysis of Magnetocaloric
Refrigerants: Benchmarking HoCosB2

In the quest for more efficient and environmentally friendly cooling technologies, solid-state
magnetic refrigeration based on the magnetocaloric effect (MCE) presents a promising
alternative to conventional gas-compression systems. The performance of a magnetic
refrigerator is critically dependent on the refrigerant material. This guide provides a
comparative benchmark of the magnetocaloric performance of the recently investigated
compound HoCosB:2 against other notable refrigerant materials. The data presented is intended
for researchers, scientists, and materials development professionals working in the field of
magnetic refrigeration.

Data Presentation: A Comparative Overview

The magnetocaloric performance of a material is primarily quantified by two key parameters:
the isothermal magnetic entropy change (AS_M) and the refrigerant capacity (RC). AS M
represents the change in the magnetic entropy of the material upon the application of an
external magnetic field, while RC is a measure of the amount of heat that can be transferred in
one refrigeration cycle. The following table summarizes these parameters for HoCosB:z and
other prominent magnetocaloric materials.
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Max.
. Magnetic Magnetic Refrigerant
Ordering . .
. Field Entropy Capacity Reference(s
Material Temp.
Change Change (- (RC) (J )
(T_ord) (K)
(AH) (T) AS_M) (J kg™?)
kg~ K=
HoCosB: 11.8 0-2 7.8 99 [1][21[3]
0-5 12.7 289 [1]12113]
0-7 14.4 432 [1112113]
GdsSi:Ge: 276 0-2 18.5 ~165 [4][5][6][7]
0-5 ~28 ~380 [41[5][6][7]
La(Feo.ssSio.1
) 195 0-2 21.2 280 [81[91[10][11]

2)13
0-5 29.4 520 [81[9][10][11]
MnFePo.asAs

300 0-2 18 ~250 [12][13][14]
0.55
0-5 30 ~400 [12][13][14]
DyCo:2 139 0-5 11.4 - [15][16][17]
HoCo: 84 0-0.5 - - [18][19]
ErCoz 32 0-5 >20 - [19][20][21]

Note: The values for RC for some materials are not explicitly stated in all references and can
vary based on the calculation method.

Experimental Protocols

The determination of the magnetocaloric properties of a material involves a series of precise
magnetic measurements. The most common and widely accepted indirect method for
determining the isothermal magnetic entropy change (AS_M) and the refrigerant capacity (RC)
is detailed below.
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I. Sample Preparation and Characterization

o Synthesis: The polycrystalline sample of the material is synthesized using appropriate
techniques, such as arc-melting of high-purity constituent elements in an inert atmosphere
(e.g., argon).

e Homogenization: To ensure a single-phase and homogenous sample, the synthesized ingot
is typically wrapped in a refractory metal foil (e.g., tantalum), sealed in an evacuated quartz
tube, and annealed at a high temperature for an extended period.

« Structural Analysis: The crystal structure and phase purity of the annealed sample are
confirmed using X-ray diffraction (XRD) at room temperature.

Il. Magnetic Measurements

Magnetic measurements are performed using a vibrating sample magnetometer (VSM) or a
superconducting quantum interference device (SQUID) magnetometer.

o Temperature-Dependent Magnetization (M-T):

o Zero-field-cooled (ZFC) and field-cooled (FC) magnetization curves are measured in a low
magnetic field (e.g., 0.01 T) over a temperature range that encompasses the magnetic
ordering temperature (T_ord).

o The Curie temperature (T_C) or Néel temperature (T_N) is determined from the minimum
of the dM/dT versus T curve from the ZFC data.[2]

 |Isothermal Magnetization (M-H):

o A series of isothermal magnetization curves are measured as a function of the applied
magnetic field at various constant temperatures around the ordering temperature.

o The temperature interval between successive isotherms should be small (e.g., 1-2 K) near
the transition temperature to ensure accurate calculation of the entropy change.

o For materials exhibiting a first-order magnetic transition, specific measurement protocols
must be followed to account for thermal hysteresis.[22] This often involves either a
discontinuous heating or cooling protocol.
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lll. Calculation of Magnetocaloric Parameters

 |sothermal Magnetic Entropy Change (AS_M):

o The isothermal magnetic entropy change is calculated from the isothermal magnetization
data using the Maxwell relation:

AS _M(T, AH) = [[oM(T, H)/0T]_H dH
o Numerically, this is often approximated by:
-AS M =3 [(M_i-M_(i+1)/(T_(i+1) - T_D]AH_j

where M_iand M_(i+1) are the magnetization values measured at temperatures T_i and
T_(i+1) in a magnetic field H_j.

o Refrigerant Capacity (RC):

o The refrigerant capacity, a measure of the cooling efficiency, is calculated by integrating
the -AS_M versus temperature curve over the full width at half maximum (FWHM) of the
peak:

RC = [(-AS_M) dT

o Tiand T2 are the temperatures corresponding to the half-maximum value of the -AS_M
peak.[1]

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of the
magnetocaloric effect.
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Caption: Workflow for determining magnetocaloric properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Benchmarking the magnetocaloric performance of
HoCosB:2 against other refrigerants]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15489666#benchmarking-the-magnetocaloric-
performance-of-hoco-b-against-other-refrigerants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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